Cas no 1105209-43-5 (2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide)

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide structure

1105209-43-5 structure

Product Name:2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide

CAS No:1105209-43-5

MF:C₂₀H₁₈ClN₃O₂S

MW:399.893822193146

CID:5794268

PubChem ID:135952648

Update Time:2024-01-14

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide
- 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-chlorobenzyl)acetamide
- F5485-0085
- AKOS024510047
- 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[(4-chlorophenyl)methyl]acetamide
- 1105209-43-5
- Inchi： 1S/C20H18ClN3O2S/c21-16-8-6-14(7-9-16)12-22-18(25)10-17-11-19(26)24-20(23-17)27-13-15-4-2-1-3-5-15/h1-9,11H,10,12-13H2,(H,22,25)(H,23,24,26)
- InChI Key： IYBAMIFYRHXPNM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CNC(CC1=CC(NC(=N1)SCC1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 399.0808257g/mol
Monoisotopic Mass: 399.0808257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 594
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 95.9Å²

2-2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl-N-(4-chlorophenyl)methylacetamide Pricemore >>

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Life Chemicals	F5485-0085-2μmol	2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-[(4-chlorophenyl)methyl]acetamide	1105209-43-5	2μmol	$57.0	2023-09-10
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